2-Methoxyphenyl acetate
2-Methoxyphenyl acetate
Guaicyl acetate, also known as eucol or 2-acetoxyanisole, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Guaicyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, guaicyl acetate is primarily located in the cytoplasm. Guaicyl acetate has a sweet, clove, and dry taste.
Brand Name:
Vulcanchem
CAS No.:
15212-03-0
VCID:
VC21075416
InChI:
InChI=1S/C9H10O3/c1-7(10)12-9-6-4-3-5-8(9)11-2/h3-6H,1-2H3
SMILES:
CC(=O)OC1=CC=CC=C1OC
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
2-Methoxyphenyl acetate
CAS No.: 15212-03-0
Cat. No.: VC21075416
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
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Specification
| Description | Guaicyl acetate, also known as eucol or 2-acetoxyanisole, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Guaicyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, guaicyl acetate is primarily located in the cytoplasm. Guaicyl acetate has a sweet, clove, and dry taste. |
|---|---|
| CAS No. | 15212-03-0 |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | (2-methoxyphenyl) acetate |
| Standard InChI | InChI=1S/C9H10O3/c1-7(10)12-9-6-4-3-5-8(9)11-2/h3-6H,1-2H3 |
| Standard InChI Key | BHJHPYFAYGAPLS-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC=CC=C1OC |
| Canonical SMILES | CC(=O)OC1=CC=CC=C1OC |
| Melting Point | 31.5 °C 31.5°C |
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